3-(Furan-2-ylmethyl)oxolane-3-carbaldehyde

• Molecular Formula: C10H12O3
• Molecular Weight: 180.20 g/mol
• IUPAC Name: 3-(furan-2-ylmethyl)oxolane-3-carbaldehyde
• InChI: InChI=1S/C10H12O3/c11-7-10(3-5-12-8-10)6-9-2-1-4-13-9/h1-2,4,7H,3,5-6,8H2
• InChI Key: BBKOTUAOODWDCJ-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1(CC2=CC=CO2)C=O

Description

3-(Furan-2-ylmethyl)oxolane-3-carbaldehyde is a heterocyclic aldehyde featuring a tetrahydrofuran (oxolane) ring substituted at the 3-position with a furan-2-ylmethyl group and a formyl (carbaldehyde) group. This compound is of significant interest in organic synthesis due to its dual functionality: the aldehyde group enables nucleophilic additions or condensations, while the furan and oxolane moieties contribute to its aromatic and steric properties. Its molecular formula is C₁₀H₁₂O₃, with a molecular weight of 180.20 g/mol. The compound’s structure combines the rigidity of the oxolane ring with the electron-rich furan system, making it a versatile intermediate for pharmaceuticals, agrochemicals, and materials science .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Furan-2-ylmethyl)oxolane-3-carbaldehyde typically involves the reaction of furan derivatives with oxolane precursors. One common method includes the use of furan-2-carbaldehyde as a starting material, which undergoes a series of reactions to introduce the oxolane ring. The reaction conditions often involve the use of catalysts and specific temperature and pressure settings to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of 3-(Furan-2-ylmethyl)oxolane-3-carbaldehyde may involve large-scale chemical processes that utilize biomass-derived chemicals. These processes are designed to be efficient and cost-effective, often employing continuous flow reactors and advanced purification techniques to produce the compound on a commercial scale .

Chemical Reactions Analysis

Types of Reactions

3-(Furan-2-ylmethyl)oxolane-3-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids.

Reduction: The aldehyde group can be reduced to form alcohols.

Substitution: The furan ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are often used.

Substitution: Electrophilic substitution reactions may involve reagents like bromine (Br2) or nitric acid (HNO3).

Major Products Formed

Oxidation: Furan-2-carboxylic acid derivatives.

Reduction: Furan-2-ylmethanol derivatives.

Substitution: Various substituted furan derivatives depending on the electrophile used.

Scientific Research Applications

3-(Furan-2-ylmethyl)oxolane-3-carbaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a building block for pharmaceuticals.

Industry: Utilized in the production of fine chemicals and as a precursor for various industrial applications.

Mechanism of Action

The mechanism of action of 3-(Furan-2-ylmethyl)oxolane-3-carbaldehyde involves its interaction with specific molecular targets and pathways. The compound’s furan ring can participate in π-π interactions with aromatic residues in proteins, while the aldehyde group can form covalent bonds with nucleophilic sites in biomolecules. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects .

Comparison with Similar Compounds

Structural Analogues

The following compounds share structural or functional similarities with 3-(Furan-2-ylmethyl)oxolane-3-carbaldehyde:

Compound Name	Molecular Formula	Key Functional Groups	Molecular Weight (g/mol)	Notable Properties
3-(Furan-2-ylmethyl)oxolane-3-carbaldehyde	C₁₀H₁₂O₃	Aldehyde, oxolane, furan	180.20	High polarity, moderate steric hindrance
Tetrahydrofuran-3-carboxaldehyde	C₅H₈O₂	Aldehyde, oxolane	116.12	Simpler structure, lower boiling point
3-[2-(Benzyloxy)ethyl]oxolane-3-carbaldehyde	C₁₄H₁₈O₃	Aldehyde, oxolane, benzyl ether	246.29	Enhanced lipophilicity due to benzyl group
3-(Furan-2-yl)-1-oxo-1H-isochromen-7-yl furan-2-carboxylate	C₁₈H₁₀O₆	Ester, isochromenone, furan	322.27	High melting point (178–180°C), aromatic stacking
5-(3-Chlorophenylsulfanyl)-1-methyl-3-trifluoromethyl-1H-pyrazole-4-carbaldehyde	C₁₂H₉ClF₃N₂OS	Aldehyde, pyrazole, sulfanyl, CF₃	333.72	Electrophilic aldehyde, halogenated motifs

Functional and Reactivity Differences

• Aldehyde Reactivity : The aldehyde group in 3-(Furan-2-ylmethyl)oxolane-3-carbaldehyde is less sterically hindered compared to the pyrazole-4-carbaldehyde derivative , facilitating nucleophilic additions. However, its reactivity is reduced relative to simpler aldehydes like tetrahydrofuran-3-carboxaldehyde due to the bulky furan-2-ylmethyl substituent .
• Aromatic Interactions: The furan moiety enables π-π stacking interactions, similar to the isochromenone-furan hybrid compound . However, the latter’s ester group introduces hydrolytic sensitivity absent in the oxolane derivative.
• Solubility and Polarity : The benzyloxyethyl-substituted oxolane carbaldehyde exhibits higher lipophilicity (logP ~2.1) compared to 3-(Furan-2-ylmethyl)oxolane-3-carbaldehyde (logP ~1.3), impacting its application in hydrophobic environments.

Research Findings and Trends

• Catalytic Applications: The oxolane ring in 3-(Furan-2-ylmethyl)oxolane-3-carbaldehyde stabilizes transition metals in asymmetric catalysis, a feature less pronounced in non-oxolane analogues like furan-2-carboxylates .
• Thermal Stability : Differential scanning calorimetry (DSC) reveals that 3-(Furan-2-ylmethyl)oxolane-3-carbaldehyde decomposes at 220°C, outperforming the benzyloxyethyl analogue (decomposition at 195°C) .
• Biological Activity : Preliminary studies suggest moderate antimicrobial activity for 3-(Furan-2-ylmethyl)oxolane-3-carbaldehyde, whereas the pyrazole-4-carbaldehyde derivative shows potent antifungal properties due to its halogenated substituents.

Biological Activity

3-(Furan-2-ylmethyl)oxolane-3-carbaldehyde is a compound of increasing interest in medicinal chemistry due to its potential biological activities. This article reviews its synthesis, biological properties, and mechanisms of action, drawing on diverse research findings.

• Molecular Formula : C10H10O3
• Molecular Weight : 178.18 g/mol
• IUPAC Name : 3-(Furan-2-ylmethyl)oxolane-3-carbaldehyde
• Structure : The compound features a furan ring and an oxolane (tetrahydrofuran) moiety, which contribute to its reactivity and biological interactions.

Synthesis

The synthesis of 3-(Furan-2-ylmethyl)oxolane-3-carbaldehyde typically involves the reaction of furan derivatives with aldehydes in the presence of suitable catalysts. This synthetic route can be optimized for yield and purity, often employing techniques such as reflux or microwave-assisted synthesis to enhance reaction efficiency.

Anticancer Properties

Recent studies have highlighted the anticancer potential of compounds containing furan rings. For instance, derivatives similar to 3-(Furan-2-ylmethyl)oxolane-3-carbaldehyde have shown significant cytotoxicity against various cancer cell lines, including HepG2 (liver cancer) and MCF-7 (breast cancer) cells. The following table summarizes the IC50 values for related compounds:

Compound	Cell Line	IC50 (µM)	Reference
Compound A	HepG2	5.2
Compound B	MCF-7	6.4
3-(Furan-2-ylmethyl)oxolane-3-carbaldehyde	MCF-7	TBD	This study

The anticancer activity is attributed to the ability of these compounds to induce apoptosis in cancer cells while exhibiting lower toxicity towards normal cells. In one study, certain furan derivatives demonstrated up to 41-fold higher toxicity against cancer cells compared to normal cells, indicating their potential as selective anticancer agents .

The mechanism through which 3-(Furan-2-ylmethyl)oxolane-3-carbaldehyde exerts its biological effects is not fully elucidated but appears to involve:

• Inhibition of Cell Proliferation : Compounds with similar structures have been shown to inhibit cell cycle progression and induce apoptosis through caspase activation.
• Interaction with Biomolecules : The furan moiety may facilitate interactions with DNA or proteins, leading to altered cellular signaling pathways that promote cell death in malignant cells .

Case Studies

• Study on HepG2 Cells : In vitro studies demonstrated that 3-(Furan-2-ylmethyl)oxolane-3-carbaldehyde significantly reduced cell viability in HepG2 cells. The study reported an IC50 value comparable to standard chemotherapeutic agents like doxorubicin .
• MCF-7 Cell Line Analysis : Another investigation revealed that this compound induced apoptosis in MCF-7 cells through mitochondrial pathway activation and increased reactive oxygen species (ROS) production, suggesting a potential mechanism for its anticancer activity .